methyl 1-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetyl]-4-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“Methyl 1-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetyl]-4-piperidinecarboxylate” is a chemical compound. It is related to other compounds such as “Methyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-hydroxypropanoate” and "METHYL {[(1,3-DIOXO-1,3-DIHYDRO-2H-ISOINDOL-2-YL)ACETYL]AMINO}ACETATE" .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringO=C (C1=CC=CC=C21)N (C2=O)C (CO)C (OC)=O
. The InChI is 1S/C12H11NO5/c1-18-12 (17)9 (6-14)13-10 (15)7-4-2-3-5-8 (7)11 (13)16/h2-5,9,14H,6H2,1H3
. Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 219.19, a predicted density of 1.368±0.06 g/cm3, a melting point of 113 °C, a predicted boiling point of 345.7±25.0 °C, a flash point of 162.9°C, a vapor pressure of 6.04E-05mmHg at 25°C, and a refractive index of 1.581 .Scientific Research Applications
Oxindole Synthesis
One significant application is in the synthesis of oxindoles, which are crucial intermediates in medicinal chemistry. The process involves palladium-catalyzed C-H functionalization, utilizing related compounds for synthesizing oxindole derivatives. These derivatives have potential applications as serine palmitoyl transferase enzyme inhibitors, which are relevant in treating diseases like cancer and neurodegenerative disorders (Magano, Kiser, Shine, & Chen, 2014).
Cardiovascular Activity Studies
Another area of application is in the cardiovascular field, where related nitriles and dihydropyridine derivatives have been synthesized and studied for their cardiovascular activities. These studies help understand the relationship between chemical structure and biological activity, paving the way for developing new therapeutic agents (Krauze et al., 2004).
Acetylcholinesterase Inhibitors
Additionally, compounds structurally similar to "methyl 1-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetyl]-4-piperidinecarboxylate" are used in synthesizing acetylcholinesterase inhibitors. These inhibitors are crucial in treating neurodegenerative diseases such as Alzheimer's. The structure-activity relationship (SAR) studies of these compounds provide insights into designing more effective and selective inhibitors (Sugimoto, Iimura, Yamanishi, & Yamatsu, 1995).
Synthesis of Spirooxindole Derivatives
Spirooxindole derivatives, which have shown a wide range of biological activities, can also be synthesized using related methodologies. These compounds are synthesized through one-pot reactions involving piperidine as a catalyst, demonstrating the versatility of piperidine derivatives in organic synthesis (Alizadeh, Firuzyar, & Mikaeili, 2010).
Molecular Structure Studies
Research also extends to the molecular and crystal structure studies of related compounds, providing insights into the interactions that govern their stability and reactivity. Understanding these structures helps in the design of compounds with desired physical and chemical properties (Khan et al., 2013).
properties
IUPAC Name |
methyl 1-[2-(1,3-dioxoisoindol-2-yl)acetyl]piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O5/c1-24-17(23)11-6-8-18(9-7-11)14(20)10-19-15(21)12-4-2-3-5-13(12)16(19)22/h2-5,11H,6-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOJVUMXNOLXHBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCN(CC1)C(=O)CN2C(=O)C3=CC=CC=C3C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.